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Introduction
SURFONIC JL-80X is a nonionic surfactant, an alkoxylated linear alcohol, recognized for its

effective wetting and detergency properties.[1] It serves as a viable and safer alternative to

surfactants like Triton X-100. A critical parameter for characterizing the behavior of surfactants

in solution is the aggregation number (Nagg), which defines the average number of surfactant

monomers that associate to form a single micelle. This parameter is fundamental in various

applications, including drug delivery, solubilization, and formulation science, as it dictates the

size, shape, and overall concentration of micelles in a solution.[2][3][4]

This technical guide provides an in-depth overview of the methodologies employed to

determine the micelle aggregation number, with a specific focus on its application to

SURFONIC JL-80X. While a definitive aggregation number for SURFONIC JL-80X is not

readily available in public literature, this document equips researchers with the necessary

experimental protocols and theoretical understanding to determine this value empirically.

Physicochemical Properties of SURFONIC JL-80X
A comprehensive understanding of the physicochemical properties of SURFONIC JL-80X is

essential for the design and interpretation of experiments aimed at determining its aggregation

number. The table below summarizes key properties based on available technical data.
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Property Value Reference

Appearance (25°C)
Clear and substantially free of

suspended matter
[1]

Cloud Point (1% aqueous) 57 - 62 °C [1][5]

Color (Pt-Co, 25°C) 100 max [1]

pH (1% solution) 6.5 - 7.5 [1]

Water (wt%) 0.5 max [1]

Density (g/ml at 25°C) 1.0037 [1]

Viscosity (kinematic, cSt at

25°C)
51 [1][6]

Surface Tension (dynes/cm,

25°C, 0.1% solution)
29.2 [1][5]

Hydroxyl Number (theoretical) 97 [1]

HLB Value 13.1 [1][7][8]

Experimental Protocols for Determining Micelle
Aggregation Number
The determination of the micelle aggregation number can be accomplished through various

experimental techniques. The choice of method often depends on the specific surfactant

properties, available equipment, and the desired accuracy. Commonly employed methods

include fluorescence quenching, light scattering, and isothermal titration calorimetry.

Steady-State Fluorescence Quenching
This is a widely used and relatively accessible method for determining the aggregation number

of micelles.[9][10][11] The technique relies on the quenching of a fluorescent probe

(fluorophore) solubilized within the micelles by a quencher molecule that is also partitioned into

the micelles.

Principle:
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The degree of fluorescence quenching is dependent on the concentration of micelles. By

measuring the fluorescence intensity at varying quencher concentrations, the micelle

concentration can be determined. The aggregation number is then calculated from the total

surfactant concentration, the critical micelle concentration (CMC), and the determined micelle

concentration.[10]

Materials:

SURFONIC JL-80X

Fluorescent Probe (e.g., Pyrene)

Quencher (e.g., Cetylpyridinium Chloride or Coumarin 153)

High-purity water

Spectrofluorometer

Procedure:

Preparation of Stock Solutions:

Prepare a stock solution of SURFONIC JL-80X at a concentration significantly above its

Critical Micelle Concentration (CMC).

Prepare a stock solution of the fluorescent probe (e.g., pyrene in a suitable solvent like

acetone) at a concentration that ensures no more than one probe molecule per micelle on

average.

Prepare a stock solution of the quencher.

Sample Preparation:

Prepare a series of solutions containing a fixed concentration of SURFONIC JL-80X

(above the CMC) and a fixed concentration of the fluorescent probe.

To this series, add varying concentrations of the quencher.
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Allow the solutions to equilibrate to ensure the partitioning of the probe and quencher into

the micelles.

Fluorescence Measurement:

Measure the steady-state fluorescence intensity of the probe in each sample using a

spectrofluorometer. The excitation and emission wavelengths will be specific to the chosen

fluorescent probe (for pyrene, excitation is typically around 335 nm, and emission is

monitored at around 373 nm and 384 nm).

Data Analysis:

The relationship between the fluorescence intensity and the quencher concentration can

be described by the following equation, assuming Poisson distribution of the quencher in

the micelles:

ln(I₀ / I) = [Q] / [M]

Where:

I₀ is the fluorescence intensity in the absence of the quencher.

I is the fluorescence intensity in the presence of the quencher.

[Q] is the concentration of the quencher.

[M] is the concentration of the micelles.

A plot of ln(I₀ / I) versus [Q] should yield a straight line with a slope of 1 / [M].

The aggregation number (Nagg) can then be calculated using the following formula:

Nagg = (C_total - CMC) / [M]

Where:

C_total is the total surfactant concentration.

CMC is the critical micelle concentration of the surfactant.
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Visualization of Experimental Workflow
The following diagram illustrates the logical flow of the steady-state fluorescence quenching

experiment for determining the micelle aggregation number.
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Click to download full resolution via product page

Caption: Workflow for determining micelle aggregation number via fluorescence quenching.

Conclusion
The aggregation number of SURFONIC JL-80X micelles is a crucial parameter for its effective

application in research and industry. While a specific value is not publicly documented, this

guide provides the theoretical framework and detailed experimental protocols necessary for its

determination. The steady-state fluorescence quenching method, in particular, offers a robust

and accessible approach for researchers. Accurate determination of the aggregation number

will enable a more precise understanding and manipulation of the self-assembly properties of

SURFONIC JL-80X, leading to optimized formulations and enhanced performance in its various

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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